2-Chloro-1,1-diethoxy-2-methylpropane

• CAS No.: 166886-04-0
• Molecular Formula: C8H17ClO2
• Molecular Weight: 180.67 g/mol
• IUPAC Name: 2-chloro-1,1-diethoxy-2-methylpropane
• InChI: InChI=1S/C8H17ClO2/c1-5-10-7(11-6-2)8(3,4)9/h7H,5-6H2,1-4H3
• InChI Key: RXQBCZCUCLYZQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(C)(C)Cl)OCC

Description

2-Chloro-1,1-diethoxy-2-methylpropane is a useful research compound. Its molecular formula is C8H17ClO2 and its molecular weight is 180.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 45 g (0.424 mol) of 2-chloro-2-methylpropanal, 99.6 ml (1.69 mol) of ethanol, 81.6 g (0.55 mol) of triethylorthoformate in 100 ml of methylene chloride was added 800 mg (4.2 mmol) of p-toluenesulfonic acid and the mixture was stirred at room temperature. After adding 2 g of potassium carbonate to the above mixture, the reaction mixture was stirred (2 min.), and filtered. The filtrate was concentrated (80° C.) to remove methylene chloride and the residue was distilled (2×) to afford 52 g (68.2%) of 2-chloro-2-methylpropanal diethyl acetal, b.p. 55°-65° C./25 mm.